Cas no 2138552-73-3 (tert-butyl 4-(bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate
• CAS No: 2138552-73-3
• MF: C₁₈H₃₂BrNO₃
• MW: 390.355585098267
• CID: 5852706
• PubChem ID: 165873573
• Update Time: 2025-08-05

tert-butyl 4-(bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate
• EN300-1135770
• 2138552-73-3
• tert-butyl 4-(bromomethyl)-4-[(2-methylcyclohexyl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C18H32BrNO3/c1-14-7-5-6-8-15(14)22-18(13-19)9-11-20(12-10-18)16(21)23-17(2,3)4/h14-15H,5-13H2,1-4H3
• InChI Key： CELUKDBUSAJMIW-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OC1CCCCC1C

Computed Properties

• Exact Mass: 389.15656g/mol
• Monoisotopic Mass: 389.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(Bromomethyl)-4-(2-Methylcyclohexyl)Oxypiperidine-1-Carboxylate (CAS No. 2138552-73-3)

Tert-butyl 4-(Bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138552-73-3, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. The unique structural features of this molecule, particularly the presence of a Bromomethyl group and a 2-Methylcyclohexyl substituent, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery.

The compound's piperidine core is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug molecules. The introduction of the Bromomethyl group at the 4-position of the piperidine ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This reactivity is particularly useful in constructing biaryl structures or incorporating other pharmacologically relevant moieties. Additionally, the 2-Methylcyclohexyl side chain contributes to the overall steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. Tert-butyl 4-(Bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate has been explored as a key intermediate in the synthesis of potent inhibitors for enzymes such as kinases and phosphodiesterases. These enzymes play pivotal roles in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. The structural motif of this compound aligns well with the binding pockets of these targets, suggesting its potential as a lead compound or building block for novel therapeutics.

The synthesis of Tert-butyl 4-(Bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The bromomethylation step at the piperidine nitrogen is particularly noteworthy, as it allows for selective functionalization while maintaining the integrity of the core scaffold. This methodological approach has been refined through recent advancements in catalytic systems and reaction optimization, ensuring high yields and purity of the final product. Such improvements are crucial for pharmaceutical applications where impurities can significantly impact efficacy and safety.

The pharmacological profile of Tert-butyl 4-(Bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate has been investigated through both computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can effectively interact with key residues in target proteins, suggesting strong binding affinity. In vitro assays have further demonstrated its inhibitory activity against several relevant enzymes, reinforcing its potential as a drug candidate. These findings are supported by preliminary data from preclinical studies, which indicate favorable pharmacokinetic properties and minimal toxicity at tested doses.

The versatility of Tert-butyl 4-(Bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate extends beyond its role as an intermediate in drug synthesis. It has also been explored as a tool compound in chemical biology research, where it serves as a probe to study enzyme mechanisms and interactions. The unique reactivity of the bromomethyl group allows researchers to label proteins or other biomolecules with this compound, facilitating studies on protein-protein interactions and metabolic pathways. Such applications underscore the compound's importance not only in drug development but also in fundamental biological research.

The future prospects for Tert-butyl 4-(Bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate are promising, given its structural features and functional potential. Ongoing research aims to expand its utility by developing new synthetic routes and exploring novel derivatives with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and medicinal biologists are expected to yield innovative therapeutic agents based on this molecular scaffold. As our understanding of disease mechanisms continues to evolve, compounds like Tert-butyl 4-(Bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate will remain at the forefront of pharmaceutical innovation.

In conclusion, Tert-butyl 4-(Bromomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate (CAS No. 2138552-73-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, synthetic accessibility, and pharmacological promise make it a valuable asset for both academic laboratories and industrial drug discovery programs. As advancements continue to emerge in chemical biology and medicinal chemistry, this compound is poised to play an increasingly important role in shaping the future of therapeutic interventions.